![molecular formula C27H30N2O4 B248515 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(2-methoxybenzoyl)piperazine](/img/structure/B248515.png)
1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(2-methoxybenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(2-methoxybenzoyl)piperazine, also known as BMBP, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BMBP is a piperazine derivative that has shown promising results in the treatment of various diseases, including cancer and cardiovascular diseases.
Mechanism of Action
The exact mechanism of action of 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(2-methoxybenzoyl)piperazine is not fully understood. However, it is believed to exert its anti-cancer effects by inhibiting the activity of various enzymes and proteins involved in cell proliferation and angiogenesis. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In terms of its cardiovascular effects, this compound is believed to exert its vasodilatory effects by relaxing the smooth muscle cells in blood vessels, which leads to a decrease in blood pressure.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and cardiovascular effects, it has also been found to have anti-inflammatory properties. This compound has been shown to inhibit the activity of various inflammatory mediators, including cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(2-methoxybenzoyl)piperazine is its potential as a therapeutic agent for the treatment of cancer and cardiovascular diseases. However, there are also some limitations to its use in lab experiments. One of the main limitations is the lack of information on its toxicity and potential side effects. Further studies are needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for the research on 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(2-methoxybenzoyl)piperazine. One area of interest is the development of more potent analogs of this compound with improved anti-cancer and cardiovascular effects. Another area of research is the investigation of the potential use of this compound in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, which will require extensive clinical trials.
Synthesis Methods
The synthesis of 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(2-methoxybenzoyl)piperazine involves the reaction of 1-(4-methoxyphenyl)piperazine with 3-(benzyloxy)-4-methoxybenzyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with 2-methoxybenzoyl chloride. The final product is obtained after purification by column chromatography.
Scientific Research Applications
1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(2-methoxybenzoyl)piperazine has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and cardiovascular diseases. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been found to have anti-angiogenic properties, which may help in the treatment of cancer and other diseases that involve abnormal blood vessel formation.
In addition to its anti-cancer properties, this compound has also been studied for its potential use in the treatment of cardiovascular diseases. It has been shown to have vasodilatory effects, which may help in the treatment of hypertension and other cardiovascular diseases.
properties
Molecular Formula |
C27H30N2O4 |
---|---|
Molecular Weight |
446.5 g/mol |
IUPAC Name |
(2-methoxyphenyl)-[4-[(4-methoxy-3-phenylmethoxyphenyl)methyl]piperazin-1-yl]methanone |
InChI |
InChI=1S/C27H30N2O4/c1-31-24-11-7-6-10-23(24)27(30)29-16-14-28(15-17-29)19-22-12-13-25(32-2)26(18-22)33-20-21-8-4-3-5-9-21/h3-13,18H,14-17,19-20H2,1-2H3 |
InChI Key |
CAFOWMPGJHMVTJ-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3OC)OCC4=CC=CC=C4 |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3OC)OCC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.